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Compound of Interest

Compound Name: Brachynoside heptaacetate

Cat. No.: B12429547

Get Quote

For Immediate Release

Shanghai, China – December 11, 2025 – For researchers, scientists, and professionals in drug

development, a comprehensive understanding of the chemical structure and properties of novel

natural products is paramount. This technical guide provides an in-depth analysis of

Brachynoside heptaacetate, a phenylpropanoid glycoside derivative. This document outlines

the core structure of its parent compound, Brachynoside, supported by spectroscopic data, and

details the experimental protocols for its isolation.

Core Structure and Derivatization
Brachynoside heptaacetate (C₄₅H₅₄O₂₂) is the acetylated derivative of Brachynoside, a

naturally occurring phenylpropanoid glycoside.[1] The parent compound, Brachynoside, has

been isolated from Clerodendrum infortunatum and Clerodendron brachyanthum. The structure

of Brachynoside was elucidated as 2-(3, 4-dimethoxyphenyl)ethyl 3-O-α-L-rhamnopyranosyl-4-

O-(3, 4-dihydroxycinnamoyl)-β-D-glucopyranoside.[2]

Brachynoside heptaacetate is formed by the acetylation of the seven free hydroxyl groups of

Brachynoside. These hydroxyl groups are located on the rhamnose, glucose, and

dihydroxycinnamoyl moieties of the molecule.
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Key Structural Features of Brachynoside:

Aglycone: 2-(3,4-dimethoxyphenyl)ethanol

Glycosidic Linkage: The aglycone is attached to a glucose molecule via a β-glycosidic bond.

Disaccharide: A rhamnose molecule is linked to the glucose at the 3-position.

Acyl Group: A 3,4-dihydroxycinnamoyl group is attached to the glucose at the 4-position.

The acetylation process, which yields Brachynoside heptaacetate, replaces the hydrogen of

each hydroxyl group with an acetyl group (-COCH₃), significantly altering the polarity and

potential biological activity of the parent compound.

Physicochemical Properties
A summary of the key physicochemical properties of Brachynoside heptaacetate is provided

in the table below.

Property Value Reference

CAS Number 144765-80-0 [1]

Molecular Formula C₄₅H₅₄O₂₂ [1]

Molecular Weight 946.9 g/mol [1]

Class
Phenylpropanoid Glycoside

Derivative
[1]

Parent Compound Brachynoside [2]

Source of Parent
Clerodendrum infortunatum,

Clerodendron brachyanthum
[2][3]

Experimental Protocols
Isolation of Brachynoside from Clerodendrum
infortunatum
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The following is a detailed protocol for the isolation of the parent compound, Brachynoside,

from the leaves of Clerodendrum infortunatum.

1. Extraction:

Air-dried and powdered leaves of C. infortunatum are subjected to extraction with methanol

at room temperature.

The methanolic extract is then concentrated under reduced pressure to yield a crude extract.

2. Fractionation:

The crude methanolic extract is suspended in water and partitioned successively with

solvents of increasing polarity, such as n-hexane, chloroform, and ethyl acetate.

The ethyl acetate fraction, which typically contains the phenylpropanoid glycosides, is

selected for further purification.

3. Chromatographic Purification:

The ethyl acetate fraction is subjected to column chromatography on silica gel.

The column is eluted with a gradient of chloroform and methanol.

Fractions are collected and monitored by thin-layer chromatography (TLC).

Fractions containing the desired compound are pooled and further purified using preparative

high-performance liquid chromatography (HPLC) on a C18 reversed-phase column with a

suitable solvent system (e.g., a gradient of methanol and water).

4. Structure Elucidation:

The purified compound's structure is elucidated using spectroscopic methods, including ¹H-

NMR, ¹³C-NMR, and mass spectrometry (MS), and by comparison with published data.[1]

Biological Activity
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Brachynoside, the parent compound of Brachynoside heptaacetate, has been evaluated for

its in vitro antidiabetic activity. The following table summarizes the reported IC₅₀ values.

Assay IC₅₀ (µM) of Brachynoside Reference

α-Amylase Inhibition Not Active [3]

α-Glucosidase Inhibition Not Active [3]

Note: The biological activity of Brachynoside hettaacetate has not been reported in the

reviewed literature.

Visualizing the Scientific Workflow
The following diagram illustrates the general workflow for the isolation and characterization of

natural products like Brachynoside.
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General Workflow for Natural Product Isolation and Characterization

Plant Material Collection and Preparation

Extraction

Fractionation

Chromatographic Purification

Purity Assessment (TLC, HPLC)

Structure Elucidation Biological Activity Screening

Spectroscopic Analysis (NMR, MS, IR) Identification of Active Compounds

Click to download full resolution via product page

Caption: A flowchart illustrating the key stages in the isolation and characterization of natural

products.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b12429547/docs?utm_src=pdf-body-img#unveiling-the-molecular-architecture-of-brachynoside-heptaacetate-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12429547?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


This technical guide provides a consolidated overview of the current knowledge on

Brachynoside heptaacetate and its parent compound, Brachynoside. Further research is

warranted to explore the biological activities of the acetylated derivative and to fully elucidate

its potential applications in drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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